2-(4-cyano-1,1-dioxo-1lambda6-thian-4-yl)acetic acid
Overview
Description
. This compound is characterized by its unique structure, which includes a cyano group and a dioxo-thian ring, making it an interesting subject for scientific studies.
Preparation Methods
The synthesis of 2-(4-cyano-1,1-dioxo-1lambda6-thian-4-yl)acetic acid involves several steps. One common method includes the reaction of a thian-4-yl compound with a cyano group under specific conditions to form the desired product. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.
Chemical Reactions Analysis
2-(4-cyano-1,1-dioxo-1lambda6-thian-4-yl)acetic acid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.
Reduction: Reduction reactions can modify the cyano group or the dioxo-thian ring.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts.
Scientific Research Applications
2-(4-cyano-1,1-dioxo-1lambda6-thian-4-yl)acetic acid has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic effects and applications in drug development.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(4-cyano-1,1-dioxo-1lambda6-thian-4-yl)acetic acid involves its interaction with specific molecular targets and pathways. The cyano group and the dioxo-thian ring play crucial roles in its biological activity, affecting cellular processes and signaling pathways.
Comparison with Similar Compounds
2-(4-cyano-1,1-dioxo-1lambda6-thian-4-yl)acetic acid can be compared with other similar compounds such as:
2-(1,1-dioxo-1lambda6-thian-4-yl)acetic acid: This compound lacks the cyano group, which may result in different chemical and biological properties.
2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid: This compound has a different ring structure, which can affect its reactivity and applications. The presence of the cyano group in this compound makes it unique and potentially more versatile in various applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-cyano-1,1-dioxo-1lambda6-thian-4-yl)acetic acid involves the reaction of 2-chloroacetic acid with thiosemicarbazide to form 2-(1,1-dioxo-1lambda6-thian-4-yl)acetic acid, which is then reacted with cyanogen bromide to form the final product.", "Starting Materials": [ "2-chloroacetic acid", "thiosemicarbazide", "cyanogen bromide" ], "Reaction": [ "Step 1: 2-chloroacetic acid is reacted with thiosemicarbazide in the presence of a base such as sodium hydroxide to form 2-(1,1-dioxo-1lambda6-thian-4-yl)acetic acid.", "Step 2: 2-(1,1-dioxo-1lambda6-thian-4-yl)acetic acid is then reacted with cyanogen bromide in the presence of a base such as potassium carbonate to form 2-(4-cyano-1,1-dioxo-1lambda6-thian-4-yl)acetic acid." ] } | |
CAS No. |
2092424-32-1 |
Molecular Formula |
C8H11NO4S |
Molecular Weight |
217.2 |
Purity |
95 |
Origin of Product |
United States |
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